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Compound of Interest

Compound Name: 2,6-Dimethoxybenzaldehyde

Cat. No.: B146518

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazards associated
with 2,6-Dimethoxybenzaldehyde (CAS No. 3392-97-0). The information is intended for
professionals in research, scientific, and drug development fields to ensure safe handling and
use of this chemical compound. This document summarizes the available toxicological data,
outlines standardized experimental protocols for hazard assessment, and presents a logical
workflow for evaluating chemical safety.

Hazard Identification and Classification

2,6-Dimethoxybenzaldehyde is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
identified are skin irritation, serious eye irritation, and respiratory tract irritation.[1]

Table 1: GHS Classification of 2,6-Dimethoxybenzaldehyde
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o

Irritation irritation

Specific Target Organ Toxicity - H335: May cause respiratory
) Category 3 o

Single Exposure irritation

Source: Aggregated GHS information from notifications to the ECHA C&L Inventory.[1]

Toxicological Data

While specific quantitative toxicological data such as LD50 values for 2,6-
Dimethoxybenzaldehyde are not consistently available in public domains[2][3], the GHS
classification is based on the results of standardized tests. The following table summarizes the

known toxicological endpoints.

Table 2: Summary of Toxicological Endpoints for 2,6-Dimethoxybenzaldehyde
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Toxicological Endpoint Result

Acute Oral Toxicity No data available

Acute Dermal Toxicity No data available

Acute Inhalation Toxicity No data available

Skin Corrosion/Irritation Classified as a skin irritant (Category 2)[1]

Classified as a serious eye irritant (Category 2)

[1]

Serious Eye Damage/Irritation

Respiratory or Skin Sensitization No data available
Germ Cell Mutagenicity No data available
Carcinogenicity No data available
Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure)  May cause respiratory irritation (Category 3)[1]

Specific Target Organ Toxicity (Repeated ]
No data available
Exposure)

Aspiration Hazard No data available

Experimental Protocols for Hazard Assessment

The hazard classifications for 2,6-Dimethoxybenzaldehyde are determined through
standardized experimental protocols, primarily those established by the Organisation for
Economic Co-operation and Development (OECD). These guidelines ensure the quality and
consistency of toxicological data.

Skin Irritation Testing (OECD Guideline 404/439)

The assessment of skin irritation potential is conducted following OECD Test Guideline 404
(Acute Dermal Irritation/Corrosion) for in vivo studies or OECD Test Guideline 439 (In Vitro Skin
Irritation: Reconstructed Human Epidermis Test Method).

In Vivo Methodology (OECD 404 Summary):
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Test System: Healthy young adult albino rabbits.

Procedure: A single dose of the test substance is applied to a small area of shaved skin. An
untreated area of skin serves as a control. The substance is held in contact with the skin for
a specified period (typically 4 hours) under a semi-occlusive patch.

Observation: The skin is examined for erythema (redness) and edema (swelling) at specified
intervals after patch removal (e.g., 1, 24, 48, and 72 hours). The observations are scored
based on a standardized scale.

Classification: The substance is classified as a skin irritant if it produces reversible
inflammatory changes in the skin of a certain severity.

In Vitro Methodology (OECD 439 Summary):

Test System: A reconstructed human epidermis (RhE) model which mimics the biochemical
and physiological properties of the upper layers of human skin.

Procedure: The test chemical is applied topically to the RhE tissue.

Endpoint: Cell viability is measured, typically using the MTT assay, which assesses
mitochondrial activity.

Classification: A chemical is identified as an irritant if it causes a decrease in cell viability
below a defined threshold (e.g., < 50%).

Eye Irritation Testing (OECD Guideline 405)

The potential for a substance to cause serious eye damage or irritation is evaluated using
OECD Test Guideline 405 (Acute Eye Irritation/Corrosion).

Methodology Summary (OECD 405):
o Test System: Healthy young adult albino rabbits.

e Procedure: A single dose of the test substance is applied into the conjunctival sac of one
eye. The other eye remains untreated and serves as a control.
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» Observation: The eyes are examined for effects on the cornea (opacity), iris, and
conjunctivae (redness, swelling, discharge) at specific intervals (e.g., 1, 24, 48, and 72
hours) after application. The effects are scored according to a standardized system.

» Classification: The substance is classified based on the severity and reversibility of the
observed eye lesions.

Specific Target Organ Toxicity — Single Exposure
(Respiratory Irritation)

There is no single, specific OECD guideline for respiratory irritation that is analogous to the skin
and eye irritation tests. The classification is typically based on a weight of evidence approach,
including data from human experience, animal studies, and other relevant information.

General Approach:

» Human Data: Reports of sensory irritation (e.g., stinging, burning, itching) in the nose and
throat from occupational or accidental exposure.

e Animal Studies: Studies in rodents that measure changes in respiratory frequency upon
inhalation of the test substance. The concentration that causes a 50% decrease in
respiratory rate (RD50) is a key endpoint.

o Other Data: Structure-activity relationships and in vitro data can also contribute to the overall
assessment.

Physicochemical and Safety Data

Table 3: Physicochemical Properties and Safety Information
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Property Value

Molecular Formula CoH1003

Molecular Weight 166.17 g/mol

Appearance Yellow to beige crystalline powder

Melting Point 96-98 °C

Boiling Point 285 °C

Flash Point 54 °C

Density 1.114 g/cm3

Incompatible Materials Strong oxidizing agents, Strong bases
Hazardous Decomposition Products Carbon monoxide (CO), Carbon dioxide (COz2)

Workflow for Chemical Safety Assessment

The following diagram illustrates a logical workflow for assessing the safety of a chemical
substance, incorporating a tiered testing strategy as recommended by OECD guidelines. This
approach prioritizes in vitro and existing data to minimize animal testing.
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Caption: Tiered approach to chemical hazard and risk assessment.

Handling, Storage, and First Aid

Handling: Use in a well-ventilated area.[2] Avoid formation of dust and aerosols.[2] Avoid
contact with skin, eyes, and clothing.[2] Wash hands thoroughly after handling.

Storage: Keep container tightly closed in a dry and well-ventilated place.[2] Store away from
incompatible materials such as strong oxidizing agents and strong bases.[2]

First Aid Measures:

¢ In case of eye contact: Rinse cautiously with water for several minutes.[2] Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[2]
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 In case of skin contact: Wash off with plenty of soap and water.[2] If skin irritation occurs, get
medical advice/attention.[2] Take off contaminated clothing and wash it before reuse.[2]

« If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[2]

« If swallowed: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.[2]
Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

» Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.

Fire-Fighting and Accidental Release Measures

Fire-Fighting:

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Hazardous Combustion Products: Carbon monoxide and carbon dioxide.
Accidental Release:

o Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.
Avoid dust formation.

o Environmental Precautions: Do not let product enter drains.
e Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal.

This guide is intended to provide key safety and hazard information for 2,6-
Dimethoxybenzaldehyde. It is essential to consult the full Safety Data Sheet (SDS) provided
by the supplier before use and to conduct a thorough risk assessment for any specific
laboratory or manufacturing process.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC305790010&productDescription=2%2C6-DIMETHOXYBENZALDEHYDE+1G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC305790010&productDescription=2%2C6-DIMETHOXYBENZALDEHYDE+1G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC305790010&productDescription=2%2C6-DIMETHOXYBENZALDEHYDE+1G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC305790010&productDescription=2%2C6-DIMETHOXYBENZALDEHYDE+1G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC305790010&productDescription=2%2C6-DIMETHOXYBENZALDEHYDE+1G&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b146518?utm_src=pdf-body
https://www.benchchem.com/product/b146518?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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